3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-phenylurea

• CAS: 1049340-69-3
• Molecular Formula: C21H22N4O4
• Molecular Weight: 394.4 g/mol
• SMILES: COC1=CC(=C(C=C1)OC)C2=NN(C(=O)C=C2)CCNC(=O)NC3=CC=CC=C3
• InChI: InChI=1S/C21H22N4O4/c1-28-16-8-10-19(29-2)17(14-16)18-9-11-20(26)25(24-18)13-12-22-21(27)23-15-6-4-3-5-7-15/h3-11,14H,12-13H2,1-2H3,(H2,22,23,27)
• InChIKey: VVGOZTDQVSMGJT-UHFFFAOYSA-N

3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-phenylurea (CAS 1049340-69-3) is a synthetic small molecule (C₂₁H₂₂N₄O₄, MW 394.4 g/mol) belonging to the pyridazinone-phenylurea class. Its structure features a 2,5-dimethoxyphenyl group at the pyridazinone 3-position and a phenylurea moiety connected via an ethyl linker to the pyridazinone N1.

3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-phenylurea (CAS 1049340-69-3): Chemical Identity and Pharmacophore Context for Procurement Decisions

3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-phenylurea (CAS 1049340-69-3) is a synthetic small molecule (C₂₁H₂₂N₄O₄, MW 394.4 g/mol) belonging to the pyridazinone-phenylurea class. Its structure features a 2,5-dimethoxyphenyl group at the pyridazinone 3-position and a phenylurea moiety connected via an ethyl linker to the pyridazinone N1 . This scaffold is recognized in medicinal chemistry for yielding potent inhibitors of soluble epoxide hydrolase (sEH), with reported IC₅₀ values in the sub-nanomolar to low nanomolar range for closely related analogs [1]. The compound's core architecture—a urea pharmacophore linked to a pyridazinone heterocycle—is shared with advanced leads showing oral bioavailability and efficacy in neuropathic pain models, placing it within a therapeutically validated chemical space [1].

sEH inhibitor research workflow

Pyridazinone-phenylurea class reported for sEH inhibition in fluorescence-based assays.

SAR baseline analog

Unsubstituted phenylurea provides minimal electronic perturbation for substituent effect dissection.

Class-level ADME context

Analogs achieve reported oral bioavailability; specific ADME data for this compound are not reported.

• [1] Lengerli D, et al. Phenyl-benzyl-ureas with pyridazinone motif: Potent soluble epoxide hydrolase inhibitors with enhanced pharmacokinetics and efficacy in a paclitaxel-induced neuropathic pain model. Eur J Med Chem. 2025;290:117510. doi:10.1016/j.ejmech.2025.117510. View Source

Why Generic Substitution Is Inadvisable for 3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-phenylurea (1049340-69-3)

In-class pyridazinone-phenylurea compounds cannot be simply interchanged due to steep structure-activity relationships (SAR) demonstrated across multiple target classes. Within the sEH inhibitor series, IC₅₀ values span over two orders of magnitude (0.2–57 nM) despite conserved core scaffolds, indicating that subtle substituent variations dramatically alter target engagement [1]. Furthermore, the same scaffold class has been repurposed for VEGFR-2 inhibition, where potency is highly sensitive to linker geometry and phenyl ring substitution patterns [2]. Even among direct analogs of 1049340-69-3—such as the 2-chlorophenyl (CAS 1049341-00-5) and 4-chlorophenyl (CAS 1049290-13-2) variants—electronic and steric perturbations from substituent identity and position are expected to differentially modulate both potency and selectivity, making generic substitution a high-risk strategy without explicit head-to-head data . The evidence below establishes the quantifiable dimensions along which 1049340-69-3 must be evaluated against its closest comparators.

sEH IC₅₀ class range 0.2–57 nM

Steep SAR means subtle substituent changes may shift potency >100-fold; direct substitution without data risks loss of target engagement.

Scaffold dual-target potential (sEH / VEGFR-2)

Same core scaffold inhibits VEGFR-2 (IC₅₀ 60.7 nM reported); may divert selectivity, affecting sEH-focused studies.

Substituted phenyl analogs differ electronically

2-Cl, 4-Cl, 2-OMe variants alter urea NH acidity and permeability; uncharacterized differences may impact cellular activity and metabolic profile.

• [1] Lengerli D, et al. Phenyl-benzyl-ureas with pyridazinone motif: Potent soluble epoxide hydrolase inhibitors with enhanced pharmacokinetics and efficacy in a paclitaxel-induced neuropathic pain model. Eur J Med Chem. 2025;290:117510. View Source
• [2] Ahmed A M Sarhan, et al. Towards discovery of novel scaffold with potent antiangiogenic activity; design, synthesis of pyridazine based compounds, impact of hinge interaction, and accessibility of their bioactive conformation on VEGFR-2 activities. J Enzyme Inhib Med Chem. 2019;34(1):1573-1589. doi:10.1080/14756366.2019.1651723. View Source

Quantitative Differentiation Evidence for 3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-phenylurea (1049340-69-3)

sEH Inhibitory Potency: Target Compound vs. Class-Leading Analog FP9

Direct quantitative activity data for 1049340-69-3 against soluble epoxide hydrolase (sEH) has not been identified in public literature or patents. However, the compound's closest structurally characterized analogs within the pyridazinone-phenylurea class exhibit sEH IC₅₀ values ranging from 0.2 nM (FP9, the most potent analog) to 57 nM, as determined in a recombinant human sEH fluorescence-based assay [1]. 1049340-69-3 bears an unsubstituted phenylurea terminus, distinguishing it from FP9 and other benzyl-phenylurea variants. Class-level SAR indicates that the phenylurea moiety directly participates in key hydrogen-bonding interactions with the sEH catalytic triad, and its substitution status is a primary driver of potency [1]. Without direct assay data, the quantitative potency of 1049340-69-3 relative to FP9 (IC₅₀ = 0.2 nM) or the class median remains unestablished; its differentiation is currently limited to structural topology rather than confirmed biochemical superiority.

sEH Inhibitory Potency

Class-level inference

Target Not publicly reported

FP9 comparator IC₅₀ 0.2 nM; class range 0.2–57 nM

Activity context unestablished; class-level SAR review required. Data gap — no quantitative comparison possible.

Procurement should await project-specific screening data.

Evidence Dimension	sEH enzyme inhibition (IC₅₀)
Target Compound Data	Not publicly reported
Comparator Or Baseline	FP9 (benzyl-phenylurea pyridazinone analog): IC₅₀ = 0.2 nM; Class range: 0.2–57 nM
Quantified Difference	Data gap — no quantitative comparison possible
Conditions	Recombinant human sEH fluorescence-based assay (pH 7.4, 25°C)

Why This Matters

Procurement for sEH-targeted projects must consider that the class-leading analog FP9 achieves 0.2 nM potency and 78% oral bioavailability; without activity data, 1049340-69-3 cannot be assumed to match this performance.

• [1] Lengerli D, et al. Phenyl-benzyl-ureas with pyridazinone motif: Potent soluble epoxide hydrolase inhibitors with enhanced pharmacokinetics and efficacy in a paclitaxel-induced neuropathic pain model. Eur J Med Chem. 2025;290:117510. View Source

Phenyl Substituent Identity: Structural Differentiation from Chlorophenyl and Methoxyphenyl Analogs

1049340-69-3 possesses a terminal unsubstituted phenylurea group, whereas its closest commercially available analogs incorporate electron-withdrawing (2-chloro, CAS 1049341-00-5; 4-chloro, CAS 1049290-13-2) or electron-donating (2-methoxy, CAS 1049202-81-4) substituents . In related sEH inhibitor series, phenyl ring substitution has been shown to modulate potency by >10-fold through effects on urea NH acidity, target hydrogen-bonding geometry, and passive membrane permeability [1]. The unsubstituted phenyl variant may offer a distinct lipophilicity profile (cLogP), metabolic soft spot signature, and rotational freedom of the urea moiety compared to its ortho- or para-substituted counterparts. Quantitative ADME or target engagement data distinguishing 1049340-69-3 from these analogs are currently absent from public disclosures.

Phenyl Substituent Identity

Class-level inference

Target Unsubstituted phenylurea (MW 394.4)

2-Cl analog CAS 1049341-00-5, MW 428.9

4-Cl analog CAS 1049290-13-2, MW 428.9

2-OMe analog CAS 1049202-81-4, MW 424.5

Substituent effects on potency/permeability may differ; structural baseline for SAR.

ClogP not experimentally determined.

Evidence Dimension	Structural topology and physicochemical properties
Target Compound Data	Unsubstituted phenylurea terminus (C₂₁H₂₂N₄O₄, MW 394.4)
Comparator Or Baseline	2-Cl-phenyl analog (CAS 1049341-00-5, C₂₁H₂₁ClN₄O₄, MW 428.9); 4-Cl-phenyl analog (CAS 1049290-13-2, C₂₁H₂₁ClN₄O₄, MW 428.9); 2-OCH₃-phenyl analog (CAS 1049202-81-4, C₂₂H₂₄N₄O₅, MW 424.5)
Quantified Difference	Molecular weight difference: -34.5 Da (vs. Cl analogs), -30.1 Da (vs. OCH₃ analog); clogP difference not experimentally determined
Conditions	Structural comparison based on IUPAC nomenclature and CAS registry data

Why This Matters

Selection between these analogs should be driven by target-specific SAR: the unsubstituted phenyl analog may exhibit different selectivity, permeability, or metabolic stability profiles that are project-critical.

• [1] Lengerli D, et al. Phenyl-benzyl-ureas with pyridazinone motif: Potent soluble epoxide hydrolase inhibitors with enhanced pharmacokinetics and efficacy in a paclitaxel-induced neuropathic pain model. Eur J Med Chem. 2025;290:117510. View Source

Multi-Target Scaffold Potential: VEGFR-2 and Kinase Inhibition Contextualization

The pyridazinone-phenylurea scaffold has demonstrated potent VEGFR-2 inhibition in addition to sEH activity. In a series of 6-oxo-1,6-dihydropyridazin-3-yl phenylurea derivatives, compound 18b achieved a VEGFR-2 IC₅₀ of 60.7 nM and inhibited VEGF-stimulated HUVEC proliferation at 10 μM [1]. While 1049340-69-3 was not directly evaluated in this study, its scaffold architecture is compatible with the key hinge-binding interactions described for VEGFR-2 engagement, owing to the pyridazinone carbonyl acting as a hinge-region hydrogen bond acceptor [1]. Additionally, some vendor annotations suggest possible kinase inhibition profiles for chlorophenyl-containing analogs, though these claims lack peer-reviewed validation [2]. The dual-target potential of this scaffold class distinguishes it from single-target sEH inhibitors and may represent exploratory value for polypharmacology campaigns.

Multi-Target Scaffold Potential

Supporting evidence

Scaffold compatibility with VEGFR-2 inferred; compound 18b VEGFR-2 IC₅₀ 60.7 nM reported. sEH IC₅₀ range 0.2–57 nM.

Dual-target potential inferred from class scaffold; requires in-house selectivity profiling.

Vendor kinase claims lack peer-reviewed validation.

Evidence Dimension	Multi-target inhibitory potential (sEH + VEGFR-2)
Target Compound Data	Not directly tested; scaffold compatibility inferred
Comparator Or Baseline	Compound 18b (pyridazinone-phenylurea analog): VEGFR-2 IC₅₀ = 60.7 nM; Class sEH IC₅₀ range: 0.2–57 nM
Quantified Difference	Not quantified for 1049340-69-3; class-level scaffold promiscuity demonstrated
Conditions	VEGFR-2: recombinant kinase inhibition assay; sEH: fluorescence-based assay

Why This Matters

For projects exploring dual sEH/VEGFR-2 pharmacology, 1049340-69-3 may serve as a synthetically accessible starting point, though any procurement should be contingent on project-specific screening data.

• [1] Ahmed A M Sarhan, et al. Towards discovery of novel scaffold with potent antiangiogenic activity; design, synthesis of pyridazine based compounds, impact of hinge interaction, and accessibility of their bioactive conformation on VEGFR-2 activities. J Enzyme Inhib Med Chem. 2019;34(1):1573-1589. View Source
• [2] MolBIC IDRBLab. Compound Information: 1-(2-Chlorophenyl)-3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}urea. https://molbic.idrblab.net/data/compound/details/CP0037646 (accessed 2026-05-10). View Source

Recommended Application Scenarios for 3-{2-[3-(2,5-dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-phenylurea (1049340-69-3)

sEH Inhibitor Lead Optimization and SAR Probe

1049340-69-3 is best deployed as a structural analog in sEH inhibitor SAR campaigns. Its unsubstituted phenylurea terminus provides a minimal steric and electronic baseline for comparison against substituted analogs (2-Cl, 4-Cl, 2-OCH₃) to dissect substituent contributions to potency, selectivity, and ADME properties. The class reference compound FP9 (IC₅₀ = 0.2 nM; F = 78%) establishes the performance ceiling against which experimental data for 1049340-69-3 should be benchmarked [1].

Dual-Target Exploratory Polypharmacology (sEH + VEGFR-2)

Given the scaffold's demonstrated activity against both sEH (IC₅₀ range 0.2–57 nM) and VEGFR-2 (compound 18b: IC₅₀ = 60.7 nM) [1][2], 1049340-69-3 may be suitable for exploratory dual-target profiling in academic or industrial hit-finding programs. Its procurement for this purpose should be accompanied by a plan for in-house biochemical profiling, as publicly available selectivity data are absent.

Chemoinformatic Model Training and Scaffold-Hopping Library Component

The compound can serve as a representative pyridazinone-phenylurea in computational model training sets, particularly for machine learning models predicting sEH or VEGFR-2 inhibition. Its distinct substitution pattern relative to literature-characterized analogs enhances chemical diversity in training datasets, potentially improving model generalizability.

Metabolic Soft Spot Identification and Prodrug Design

1049340-69-3 contains multiple metabolically labile sites (methoxy groups, urea linkage) that may undergo O-demethylation or N-dealkylation. The class-leading analog FP9 was specifically optimized for metabolic stability, achieving 78% oral bioavailability [1]. Comparative microsomal stability profiling between 1049340-69-3 and FP9 or chlorophenyl analogs could identify metabolic soft spots and inform prodrug or deuteration strategies.

Application

Selection Property

Validation Focus

sEH pathway inhibitor SAR studies

Unsubstituted phenylurea baseline analog

Benchmark against class-leading FP9; target engagement assays

Dual-target enzyme profiling (sEH + VEGFR-2)

Scaffold polypharmacology potential

In-house biochemical selectivity profiling; kinase panel

Chemoinformatic library diversity

Distinct substitution pattern vs. literature analogs

Model generalizability testing; scaffold-hopping design

Metabolic stability comparison

Labile methoxy and urea sites

Microsomal stability vs. class-leading analog; prodrug strategy evaluation

• [1] Lengerli D, et al. Phenyl-benzyl-ureas with pyridazinone motif: Potent soluble epoxide hydrolase inhibitors with enhanced pharmacokinetics and efficacy in a paclitaxel-induced neuropathic pain model. Eur J Med Chem. 2025;290:117510. View Source
• [2] Ahmed A M Sarhan, et al. Towards discovery of novel scaffold with potent antiangiogenic activity; design, synthesis of pyridazine based compounds, impact of hinge interaction, and accessibility of their bioactive conformation on VEGFR-2 activities. J Enzyme Inhib Med Chem. 2019;34(1):1573-1589. View Source